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Compound of Interest

Compound Name: 3-Bromophenyl isothiocyanate

Cat. No.: B1330399

An In-depth Technical Guide to 1-bromo-3-isothiocyanatobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-bromo-3-isothiocyanatobenzene,
a versatile chemical reagent with significant applications in synthetic chemistry and drug
discovery. The document elucidates its fundamental chemical properties, core reactivity,
synthesis protocols, and its strategic use as a covalent modifier of biomolecules. By integrating
established chemical principles with practical, field-proven insights, this guide serves as an
essential resource for researchers leveraging this compound in the design of novel
therapeutics and chemical probes.

Core Chemical Identity and Properties

The foundation of effective application is a thorough understanding of the reagent's basic
chemical and physical characteristics.

Nomenclature and Structure

The compound commonly referred to as 3-Bromophenyl isothiocyanate is systematically
named under IUPAC nomenclature as 1-bromo-3-isothiocyanatobenzene.[1][2] Its identity is
further confirmed by its CAS Registry Number, 2131-59-1.[1][3]
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The molecular structure consists of a benzene ring substituted with a bromine atom and an
isothiocyanate group (-N=C=S) at the meta positions (1 and 3, respectively). This arrangement
dictates its reactivity and steric profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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